![molecular formula C20H19FN4O B7461452 [4-(2-Fluorophenyl)piperazin-1-yl]-(3-phenylimidazol-4-yl)methanone](/img/structure/B7461452.png)
[4-(2-Fluorophenyl)piperazin-1-yl]-(3-phenylimidazol-4-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
[4-(2-Fluorophenyl)piperazin-1-yl]-(3-phenylimidazol-4-yl)methanone, also known as FPPIM, is a compound that has gained much attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of [4-(2-Fluorophenyl)piperazin-1-yl]-(3-phenylimidazol-4-yl)methanone is not fully understood. However, it is believed to interact with various neurotransmitter receptors in the brain, including dopamine and serotonin receptors. It may also modulate the activity of certain enzymes and proteins involved in inflammation and cancer.
Biochemical and Physiological Effects:
[4-(2-Fluorophenyl)piperazin-1-yl]-(3-phenylimidazol-4-yl)methanone has been shown to have a range of biochemical and physiological effects. It has been shown to increase dopamine and serotonin levels in the brain, which may contribute to its antidepressant and antipsychotic properties. [4-(2-Fluorophenyl)piperazin-1-yl]-(3-phenylimidazol-4-yl)methanone has also been shown to inhibit the activity of certain enzymes involved in inflammation, which may contribute to its anti-inflammatory effects. In addition, [4-(2-Fluorophenyl)piperazin-1-yl]-(3-phenylimidazol-4-yl)methanone has been shown to induce cell death in cancer cells, suggesting its potential as a cancer treatment.
Advantages and Limitations for Lab Experiments
One advantage of [4-(2-Fluorophenyl)piperazin-1-yl]-(3-phenylimidazol-4-yl)methanone is its relatively simple synthesis method, which makes it easy to obtain in large quantities for lab experiments. However, one limitation is its relatively low solubility in water, which may make it difficult to use in certain experiments.
Future Directions
There are many potential future directions for research on [4-(2-Fluorophenyl)piperazin-1-yl]-(3-phenylimidazol-4-yl)methanone. One area of interest is its potential use as a treatment for mental health disorders, particularly depression and schizophrenia. Future research could also focus on its potential as an anti-inflammatory agent and as a treatment for cancer. Additionally, further studies could be conducted to better understand its mechanism of action and to identify any potential side effects or limitations.
Synthesis Methods
[4-(2-Fluorophenyl)piperazin-1-yl]-(3-phenylimidazol-4-yl)methanone can be synthesized using a multi-step process involving the reaction of 2-fluoroaniline and 1-(3-phenylimidazol-4-yl)ethanone with piperazine. The resulting product is then purified using column chromatography to obtain [4-(2-Fluorophenyl)piperazin-1-yl]-(3-phenylimidazol-4-yl)methanone in its pure form.
Scientific Research Applications
[4-(2-Fluorophenyl)piperazin-1-yl]-(3-phenylimidazol-4-yl)methanone has been studied extensively in the field of medicinal chemistry due to its potential therapeutic applications. It has been shown to have antipsychotic and antidepressant properties, making it a promising candidate for the treatment of mental health disorders. [4-(2-Fluorophenyl)piperazin-1-yl]-(3-phenylimidazol-4-yl)methanone has also been studied for its potential use as an anti-inflammatory agent and as a treatment for cancer.
properties
IUPAC Name |
[4-(2-fluorophenyl)piperazin-1-yl]-(3-phenylimidazol-4-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19FN4O/c21-17-8-4-5-9-18(17)23-10-12-24(13-11-23)20(26)19-14-22-15-25(19)16-6-2-1-3-7-16/h1-9,14-15H,10-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FAJZQCACLPRZQZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2F)C(=O)C3=CN=CN3C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19FN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[4-(2-Fluorophenyl)piperazin-1-yl]-(3-phenylimidazol-4-yl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.